Cas no 144254-29-5 (9-Azabicyclo[3.3.1]nonane-3-carboxylic acid)

• Product Name: 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid
• CAS No: 144254-29-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1011354
• PubChem ID: 73553819
• Update Time: 2025-04-20

9-Azabicyclo[3.3.1]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid
• (1R,3s,5S,7s)-3-amino-1,5,7-trimethyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
• 144254-29-5
• (1R,3r,5S,7r)-3-Amino-1,5,7-trimethyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid

• Inchi： 1S/C12H22N2O2/c1-8-4-10(2)6-12(13,9(15)16)7-11(3,5-8)14-10/h8,14H,4-7,13H2,1-3H3,(H,15,16)/t8?,10-,11+,12?
• InChI Key： OKZPSTZVCGJFRX-XZNFRSMWSA-N
• SMILES： OC(C1(C[C@@]2(C)CC(C)C[C@@](C)(C1)N2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 75.4Ų